N'-[4-(allyloxy)benzylidene]-4-chlorobenzenesulfonohydrazide

• IUPAC Name: 4-chloro-N-[(E)-(4-prop-2-enoxyphenyl)methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C16H15ClN2O3S/c1-2-11-22-15-7-3-13(4-8-15)12-18-19-23(20,21)16-9-5-14(17)6-10-16/h2-10,12,19H,1,11H2/b18-12+
• InChI Key: RAHNJKQSSSQVBK-LDADJPATSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C=NNS(=O)(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: C=CCOC1=CC=C(C=C1)/C=N/NS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H15ClN2O3S
• Molecular Weight: 350.8 g/mol

Description

N'-[4-(allyloxy)benzylidene]-4-chlorobenzenesulfonohydrazide, also known as ABCH, is a chemical compound that has gained attention in the scientific community due to its potential use as a drug. ABCH belongs to the class of hydrazones, which are organic compounds that contain a hydrazone functional group (-NHN=).

Mechanism of Action

The mechanism of action of N'-[4-(allyloxy)benzylidene]-4-chlorobenzenesulfonohydrazide is not fully understood. However, it is believed that this compound acts by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been shown to have an inhibitory effect on the production of reactive oxygen species (ROS), which are known to be involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound is cytotoxic to cancer cells, and it has been found to induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to inhibit the growth of bacteria and fungi. In addition, this compound has been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[4-(allyloxy)benzylidene]-4-chlorobenzenesulfonohydrazide in lab experiments is that it is relatively easy to synthesize and purify. In addition, this compound has been shown to have a wide range of biological activities, which makes it a versatile compound for use in various types of experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on N'-[4-(allyloxy)benzylidene]-4-chlorobenzenesulfonohydrazide. One area of research could focus on the development of this compound as a drug for the treatment of Alzheimer's disease. Another area of research could focus on the use of this compound as a ligand in coordination chemistry. In addition, further studies could be conducted to elucidate the mechanism of action of this compound and to identify specific pathways that are targeted by the compound. Finally, research could be conducted to optimize the synthesis and purification of this compound for use in various types of experiments.

Scientific Research Applications

N'-[4-(allyloxy)benzylidene]-4-chlorobenzenesulfonohydrazide has been shown to have potential applications in the field of medicine. It has been found to exhibit antimicrobial, antifungal, and antitumor properties. This compound has also been shown to have potential as a drug for the treatment of Alzheimer's disease. In addition, this compound has been used as a ligand in coordination chemistry and as a reagent in organic synthesis.